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Compound of Interest

Compound Name: Diglycerol

Cat. No.: B7805268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the solvent properties of diglycerol and

propylene glycol, two common excipients in the pharmaceutical industry. The information

presented is intended to assist researchers and formulation scientists in selecting the

appropriate solvent for their specific drug development needs. While comprehensive data is

available for propylene glycol, there is a notable lack of quantitative experimental data for many

of the solvent properties of diglycerol.

Executive Summary
Propylene glycol is a well-characterized solvent with a long history of use in pharmaceutical

formulations. Its properties, including solubility, viscosity, and hygroscopicity, are well-

documented. Diglycerol, a polyol with a larger molecular structure, is also utilized for its

humectant and solvent properties. However, a direct quantitative comparison is challenging

due to the limited availability of specific experimental data for diglycerol. This guide

summarizes the known properties and highlights the data gaps for diglycerol, emphasizing the

need for further experimental investigation.

Physicochemical Properties
A summary of the key physicochemical properties of diglycerol and propylene glycol is

presented in Table 1.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b7805268?utm_src=pdf-interest
https://www.benchchem.com/product/b7805268?utm_src=pdf-body
https://www.benchchem.com/product/b7805268?utm_src=pdf-body
https://www.benchchem.com/product/b7805268?utm_src=pdf-body
https://www.benchchem.com/product/b7805268?utm_src=pdf-body
https://www.benchchem.com/product/b7805268?utm_src=pdf-body
https://www.benchchem.com/product/b7805268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Diglycerol Propylene Glycol

Chemical Formula C₆H₁₄O₅ C₃H₈O₂

Molecular Weight ( g/mol ) 166.17 76.09

Appearance Clear, viscous liquid Colorless, viscous liquid

Odor Nearly odorless Odorless

Boiling Point (°C) 214.38 (estimate)[1] 188.2[2]

Melting Point (°C) - -59[2]

Density (g/cm³ at 20°C) 1.280[1] 1.036[2]

Solvent Properties: A Comparative Analysis
A detailed comparison of the key solvent properties is crucial for formulation development. The

following sections and tables provide available data for diglycerol and propylene glycol.

Solubility
The ability of a solvent to dissolve an active pharmaceutical ingredient (API) is a critical

parameter. While general statements about diglycerol's utility as a solvent exist, specific

solubility data for APIs is scarce in publicly available literature.[3][4] Propylene glycol, on the

other hand, is a widely used solvent, and its ability to dissolve various APIs has been

documented.[5]

Table 2: Solubility of Selected APIs in Propylene Glycol

Active Pharmaceutical Ingredient (API) Solubility in Propylene Glycol (mg/mL)

Celecoxib Data not available

Naproxen
Data not available in direct mg/mL, but used as

a co-solvent to enhance solubility.

Olanzapine Soluble[6]

Cortisone Acetate Data not available
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Note: Specific quantitative solubility data for these APIs in pure propylene glycol at a given

temperature is not readily available in the searched literature. Propylene glycol is often used in

co-solvent systems to enhance solubility.

Experimental Protocol for Determining API Solubility:

A widely accepted method for determining the equilibrium solubility of an API is the shake-flask

method.

Preparation Equilibration Analysis

Weigh excess API Add to a known volume of solvent
Dispersion

Agitate at a constant temperature (e.g., 25°C or 37°C)Incubation Allow to equilibrate for a set time (e.g., 24-72 hours)
Saturation

Filter the suspension to remove undissolved solidSeparation Analyze the concentration of the API in the filtrate (e.g., by HPLC)
Quantification

Setup Measurement Calculation

Clean and dry the Ostwald viscometer Introduce a known volume of the test liquid
Filling

Place in a constant temperature water bath
Thermostating

Draw the liquid up above the upper markAspiration Measure the time taken for the liquid to flow between the upper and lower marks
Timing

Calculate viscosity using the known viscosity and density of a reference liquid (e.g., water)Computation

Calibration Measurement

Calibrate the instrument with a standard of known dielectric constant Fill the measurement cell with the test liquidPreparation Measure the capacitance or dielectric constant at a specific frequency and temperature
Analysis

Sample Preparation Measurement Cycle Data Analysis

Place a known mass of the sample in the DVS instrument Expose the sample to a stepwise increase in relative humidity (RH) at a constant temperatureLoading Monitor the change in mass of the sample at each RH step until equilibrium is reached
Sorption

Plot the percentage change in mass against the relative humidity to generate a sorption isothermIsotherm Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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